[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone
• InChI: InChI=1S/C20H19FN4O/c21-17-8-4-5-9-18(17)23-10-12-24(13-11-23)20(26)19-14-22-15-25(19)16-6-2-1-3-7-16/h1-9,14-15H,10-13H2
• InChI Key: FAJZQCACLPRZQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CN=CN3C4=CC=CC=C4
• Molecular Formula: C20H19FN4O
• Molecular Weight: 350.4 g/mol

Description

[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone, also known as FPPIM, is a compound that has gained much attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone is not fully understood. However, it is believed to interact with various neurotransmitter receptors in the brain, including dopamine and serotonin receptors. It may also modulate the activity of certain enzymes and proteins involved in inflammation and cancer.
Biochemical and Physiological Effects:
[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and antipsychotic properties. [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory effects. In addition, [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has been shown to induce cell death in cancer cells, suggesting its potential as a cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone is its relatively simple synthesis method, which makes it easy to obtain in large quantities for lab experiments. However, one limitation is its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone. One area of interest is its potential use as a treatment for mental health disorders, particularly depression and schizophrenia. Future research could also focus on its potential as an anti-inflammatory agent and as a treatment for cancer. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone can be synthesized using a multi-step process involving the reaction of 2-fluoroaniline and 1-(3-phenylimidazol-4-yl)ethanone with piperazine. The resulting product is then purified using column chromatography to obtain [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone in its pure form.

Scientific Research Applications

[4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have antipsychotic and antidepressant properties, making it a promising candidate for the treatment of mental health disorders. [4-(2-Fluorophenyl)piperazin-1-yl]-(3-phenylimidazol-4-yl)methanone has also been studied for its potential use as an anti-inflammatory agent and as a treatment for cancer.